Yttrium-87

• CAS No.: 14274-68-1
• Molecular Formula: Y
• Molecular Weight: 86.91088 g/mol
• IUPAC Name: yttrium-87
• InChI: InChI=1S/Y/i1-2
• InChI Key: VWQVUPCCIRVNHF-YPZZEJLDSA-N
• SMILES: [Y]
• Isomeric SMILES: [87Y]
• Synonyms: 87Y radioisotope; Y-87 radioisotope; Yttrium-87

Description

Yttrium-87 is a gamma-emitting radioisotope of significant value in pre-clinical and medical research, primarily serving as an imaging surrogate for the therapeutic radionuclide Yttrium-90 . While Yttrium-90 is a powerful beta emitter used in targeted radioimmunotherapy and for treating certain cancers like liver cancer, it does not emit photons for direct imaging, making it impossible to track its distribution in the body via conventional methods like SPECT (Single Photon Emission Computed Tomography) . This compound addresses this critical gap. With a half-life of 79.8 hours and gamma ray emissions at 388.5 keV and 484.8 keV, it is well-suited for SPECT imaging . When used to trace Yttrium-90-labeled compounds, such as antibodies or microspheres, it allows researchers to perform non-invasive, real-time biodistribution studies, pharmacokinetic analysis, and accurate patient-specific dosimetry . This capability is vital for optimizing therapeutic protocols, predicting efficacy, and ensuring safety in the development of new radiopharmaceuticals. Furthermore, this compound has utility in the creation of a 87Y/87mSr generator system, which provides the short-lived metastable isotope Strontium-87m for research into bone metabolism and skeletal diseases . The coordination chemistry of yttrium is well-established, with high thermodynamic stability achieved using octadentate chelators like DOTA, which is crucial for developing stable bioconjugates . This product is supplied with high specific activity and radiochemical purity to meet the stringent demands of investigative work. This compound is For Research Use Only (RUO) and is not intended for diagnostic or therapeutic procedures in humans.

Nuclear Properties and Decay Characteristics of Yttrium 87

Isomeric States and Decay Pathways of Yttrium-87 and Strontium-87m

This compound exists in a ground state and at least one metastable, or isomeric, state, denoted as 87mY. The ground state of 87Y has a spin and parity of 1/2-. chemlin.org The isomeric state, 87mY, has an excitation energy of 380.82(7) keV and a spin and parity of 9/2+. chemlin.orgchemlin.org

The primary decay mode for the ground state of 87Y is electron capture (EC) and positron emission (β+), leading to the stable isotope Strontium-87 (87Sr). chemlin.orgwikipedia.orgperiodictable.com This decay to 87Sr occurs 100% of the time from the ground state of 87Y. chemlin.org The decay energy for this process is 1.8617(11) MeV. chemlin.org

The isomeric state, 87mY, primarily decays to the ground state of 87Y through isomeric transition (IT). chemlin.org However, it also has a minor decay pathway involving electron capture and positron emission directly to 87Sr. chemlin.org The decay of 87mY to 87Y occurs with a probability of 98.43(11)%. chemlin.org The electron capture/positron emission decay of 87mY to 87Sr occurs with a probability of 1.57(11)%. chemlin.org

Furthermore, 87Y itself decays to a metastable state of Strontium-87, specifically 87mSr. nih.gov 87mSr subsequently decays by emitting a 388 keV photon to reach the ground state of 87Sr. snmjournals.org

The decay pathways can be summarized as follows:

87Y (ground state) : Primarily decays via EC/β+ to 87Sr. chemlin.orgwikipedia.org

87mY (isomeric state) : Primarily decays via IT to 87Y (ground state). chemlin.org Also decays via EC/β+ to 87Sr. chemlin.org

87Y decay product : Leads to the formation of 87mSr, which then decays to 87Sr. nih.govsnmjournals.org

Nuclide	Excitation Energy (keV)	Spin and Parity	Primary Decay Mode	Daughter Nuclide	Probability (%)
87Y (ground)	0	1/2-	EC/β+	87Sr	100
87mY	380.82(7)	9/2+	IT	87Y	98.43(11)
87mY	380.82(7)	9/2+	EC/β+	87Sr	1.57(11)
87mSr	-	1/2-	IT	87Sr	-

Half-Life and Emission Spectra of this compound

The half-life of the ground state of 87Y is 79.8(3) hours (approximately 3.3 days). chemlin.orgwikipedia.orgperiodictable.comwikipedia.orgchemeurope.com The isomeric state, 87mY, has a shorter half-life of 13.37(3) hours. chemlin.orgchemeurope.com

The decay of 87Y and its daughter products results in the emission of characteristic gamma rays and X-rays. The decay of 87mY to the ground state of 87Y involves the emission of a gamma ray with an energy of 380.82(7) keV. chemlin.org The subsequent decay of 87Y to 87Sr involves further emissions. One prominent gamma ray associated with the decay chain is at 485 keV, with a reported yield of 92.2%. nih.gov The decay of 87mSr, formed from the decay of 87Y, emits a 388 keV photon. snmjournals.org

The emission spectrum of 87Y is therefore characterized by gamma rays at specific energies, primarily around 381 keV (from 87mY IT and 87mSr decay) and 485 keV (from 87Y decay). chemlin.orgnih.govsnmjournals.org X-rays are also emitted following electron capture events.

Nuclide	Half-Life	Primary Gamma Energies (keV)
87Y (ground)	79.8(3) h	~485 (92.2% yield) nih.gov
87mY	13.37(3) h	380.82(7) chemlin.org
87mSr	2.8 h snmjournals.org	388 snmjournals.org

Theoretical Nuclear Data and Model Calculations for this compound Reactions

Theoretical nuclear data and model calculations are crucial for understanding and predicting the behavior of 87Y in various nuclear reactions, particularly since direct measurements involving short-lived isotopes can be challenging. osti.gov Nuclear reaction codes are used to model these interactions. sciencepublishinggroup.comnih.govosti.gov

Studies have evaluated nuclear reaction cross-section data for the production of 87Y through various reactions, including proton, deuteron, and alpha-particle induced transmutations on target isotopes like 87,88Sr, natural Zirconium, and 85Rb. nih.gov These evaluations compare literature data with nuclear model calculations performed using codes such as ALICE-IPPE, TALYS 1.6, and EMPIRE 3.2. nih.gov The 87Sr(p,n)87Y reaction has been identified as a favorable route for 87Y production. nih.govnih.gov

Theoretical approaches, such as the surrogate reaction method, are employed to determine cross-sections for neutron-capture on unstable isotopes like 87Y. osti.gov This method involves using an alternative reaction with a stable target (e.g., 89Y(p,dγ) to study 87Y(n,γ)) to populate the same compound nucleus and extract the desired cross-sections. osti.gov Calculations using codes like COMPLET have been performed to analyze proton-induced reactions on yttrium isotopes, comparing theoretical values with experimental data from databases like EXFOR. sciencepublishinggroup.comsciencepg.com These calculations help in understanding excitation functions and the contributions of pre-equilibrium and equilibrium particle emissions. sciencepublishinggroup.comsciencepg.com

Nuclear models incorporate parameters such as spin, parity, and excitation energy of nuclear states to calculate reaction cross-sections. osti.gov Updated nuclear spectroscopy information describing low-lying levels and their gamma-ray decay branching fractions are used in these models. osti.gov While theoretical calculations provide valuable insights, they can be affected by uncertainties in the nuclear physics inputs. osti.gov

Reaction Type	Target Nuclide(s)	Projectile	Example Reactions Studied	Nuclear Model Codes Used
Particle-induced	87,88Sr, natZr, 85Rb	p, d, α	87Sr(p,n)87Y, 88Sr(p,xn)87,88Y, natZr(d,xn)87,88Y, 85Rb(α,xn)87,88Y	ALICE-IPPE, TALYS 1.6, EMPIRE 3.2
Neutron Capture	87Y	n	87Y(n,γ)88Y	Surrogate method, GNAS
Proton-induced	Yttrium isotopes	p	89Y(p,xn), 89Y(p,pxn)	COMPLET

Production Methodologies and Radiochemical Separation of Yttrium 87

Cyclotron Production Routes for Yttrium-87

Cyclotron production of ⁸⁷Y relies on bombarding a target material with a beam of charged particles, typically protons, accelerated to specific energies. The choice of target material and the energy of the incident beam are critical in determining the nuclear reaction that occurs and, consequently, the yield and purity of the produced radionuclide.

Target Material Selection and Preparation

The most common and effective target material for ⁸⁷Y production is enriched strontium-87 (⁸⁷Sr) nih.govsnmjournals.orgnih.govresearchgate.net. Natural strontium contains several isotopes, with ⁸⁸Sr being the most abundant (around 82.6%) and ⁸⁷Sr present at about 7% isotopic abundance wikipedia.orgwikipedia.org. Using enriched ⁸⁷Sr as the target material significantly enhances the production yield of ⁸⁷Y via the (p,n) reaction and reduces the co-production of other yttrium isotopes like ⁸⁸Y, which would be formed from the more abundant ⁸⁸Sr in natural strontium targets researchgate.netresearchgate.net. Strontium carbonate (SrCO₃) is a frequently used chemical form for the target material due to its stability and ease of handling snmjournals.orgresearchgate.netnih.gov. Target preparation methods can involve pressing the strontium carbonate powder into pellets or preparing deposited layers nih.gov.

Nuclear Reaction Mechanisms

The primary nuclear reaction used for the production of ⁸⁷Y is the proton-induced neutron emission reaction on ⁸⁷Sr. The main reaction is: ⁸⁷Sr(p,n)⁸⁷Y nih.govnih.gov

This reaction occurs when a proton (p) strikes a ⁸⁷Sr nucleus, leading to the emission of a neutron (n) and the formation of ⁸⁷Y. Other reactions can occur depending on the target material and incident particle energy, potentially leading to the formation of isotopic impurities. For instance, if natural strontium is used, reactions like ⁸⁸Sr(p,n)⁸⁸Y will also occur researchgate.netresearchgate.net. Alpha-particle induced reactions on rubidium targets have also been explored for ⁸⁷Y production, such as the ⁸⁵Rb(α,xn)⁸⁷Y reaction nih.govresearchgate.netresearchgate.net.

Proton Beam Energy Optimization and Irradiation Parameters

Optimizing the proton beam energy is crucial for maximizing the production yield of ⁸⁷Y while minimizing the co-production of impurities like ⁸⁸Y and metastable states such as ⁸⁷mY nih.govnih.govresearchgate.net. Excitation functions for the relevant nuclear reactions, which describe the probability of a reaction occurring as a function of incident particle energy, are used to determine the optimal energy range. Studies have shown that for the ⁸⁷Sr(p,n)⁸⁷Y reaction, a calculated thick target yield of 104 MBq/μAh can be achieved in the energy range of 14→2.7 MeV nih.gov. Another study using natural strontium targets reported integral yields of ⁸⁷Y and ⁸⁷mY from natSr(p,xn) reactions up to 25 MeV researchgate.netresearchgate.net. The irradiation time and beam current also influence the total activity of ⁸⁷Y produced snmjournals.org. An 8-hour irradiation of 100 mg of 95.4% enriched strontium carbonate with a 23 MeV proton beam yielded 53 mCi of yttrium activity in one study snmjournals.org.

Radiochemical Isolation and Purification of this compound

After irradiation, the target material contains not only the desired ⁸⁷Y but also the remaining target material and other radioisotopes produced through competing nuclear reactions researchgate.netnih.govchemmethod.com. Radiochemical separation and purification are necessary to isolate ⁸⁷Y in a form suitable for its intended applications, ensuring high radionuclidic and radiochemical purity.

Separation Techniques

Several radiochemical separation techniques have been developed for isolating yttrium radioisotopes from irradiated strontium targets. These techniques exploit the chemical differences between yttrium and strontium (and other potential contaminants) to achieve separation.

Ion Exchange Chromatography: This is a widely used technique for separating yttrium from strontium. Ion exchange chromatography separates ions based on their charge and affinity for a stationary phase mabion.eu193.16.218huji.ac.ilgsconlinepress.comresearchgate.net. Cation exchange resins are commonly employed, where positively charged yttrium ions bind to the negatively charged resin while strontium ions, with different binding characteristics, can be eluted separately rsc.orgsnmjournals.orgresearchgate.netresearchgate.netnih.govresearchgate.netosti.gov. Different eluents, such as solutions of ammonium (B1175870) carbonate or hydrochloric acid, are used to selectively elute the radionuclides snmjournals.orgresearchgate.netosti.gov.

Co-precipitation: Co-precipitation involves the precipitation of the desired radionuclide along with a carrier precipitate nrc.gov. This method can be used as an initial separation step to separate yttrium from the bulk of the strontium target material researchgate.netresearchgate.net. For example, yttrium hydroxide (B78521) (Y(OH)₃) can be co-precipitated, leaving strontium ions in solution rsc.orguni-mainz.de. This can be followed by other purification steps like ion exchange chromatography researchgate.netresearchgate.net.

Solvent Extraction: Solvent extraction separates substances based on their differential solubility in two immiscible phases researchgate.net. Di(2-ethylhexyl)phosphoric acid (HDEHP) has been used in solvent extraction methods for separating radioyttrium from strontium and rubidium targets researchgate.netresearchgate.net.

Researchers have investigated and compared different separation strategies, including combinations of these techniques, to optimize the yield and purity of ⁸⁷Y researchgate.netresearchgate.net.

Interactive Table 1: Examples of Radiochemical Separation Techniques for Yttrium

Technique	Principle	Application in ⁸⁷Y Separation	References
Ion Exchange Chromatography	Separation based on charge interaction	Used to separate Y³⁺ from Sr²⁺ using cation exchange resins and selective elution.	rsc.orgsnmjournals.orgresearchgate.netresearchgate.netnih.govresearchgate.netosti.gov
Co-precipitation	Precipitation with a carrier	Used as an initial step to separate yttrium from bulk strontium, e.g., as Y(OH)₃.	rsc.orgresearchgate.netresearchgate.netuni-mainz.de
Solvent Extraction	Differential solubility in two phases	Employed using extractants like HDEHP to separate radioyttrium from target materials.	researchgate.netresearchgate.net

Assessment of Radionuclidic and Radiochemical Purity

After separation, it is essential to assess the purity of the isolated ⁸⁷Y product. Radionuclidic purity refers to the proportion of the total radioactivity that is due to the desired radionuclide (⁸⁷Y) compared to other radioactive contaminants researchgate.netchemmethod.comnih.govsci-hub.se. Radiochemical purity, on the other hand, refers to the proportion of the desired radionuclide that is in the correct chemical form nih.govsci-hub.seeanm.org.

Gamma-ray spectrometry is a primary method for assessing radionuclidic purity by identifying and quantifying the characteristic gamma emissions of ⁸⁷Y (e.g., 485 keV) and potential radioactive impurities (e.g., ⁸⁸Y) nih.govnih.govuni-mainz.de. High-resolution HPGe detectors are often used for this purpose researchgate.netiaea.org. The presence of impurities like ⁸⁸Y and ⁸⁷mY is carefully monitored nih.govresearchgate.netresearchgate.net.

Radiochemical purity can be assessed using techniques like chromatography, such as paper chromatography or high-performance liquid chromatography (HPLC), to ensure that ⁸⁷Y is in the desired chemical species and free from other radioactive or non-radioactive chemical impurities researchgate.netnih.goveanm.org. Techniques like Inductively Coupled Plasma Atomic Emission Spectrometry (ICP-AES) can be used to determine the level of residual stable impurities from the target material, such as strontium uni-mainz.deiaea.org. Achieving high radionuclidic and radiochemical purity is crucial for the accurate and reliable use of ⁸⁷Y in research and potential applications.

Yield Enhancement and Contaminant Mitigation Strategies

Optimizing the production and radiochemical separation of this compound (⁸⁷Y) is crucial for maximizing the desired radionuclide yield while minimizing unwanted isotopic and chemical impurities. Several strategies are employed to enhance the production yield and ensure high radiochemical purity, particularly concerning contaminants like other yttrium isotopes (e.g., ⁸⁸Y, ⁸⁶Y, ⁸⁷mY) and the target material itself, such as strontium isotopes (e.g., ⁸⁷Sr).

One common production route for ⁸⁷Y involves the irradiation of a strontium target, typically enriched ⁸⁷Sr, with protons via the ⁸⁷Sr(p,n)⁸⁷Y reaction nih.govsnmjournals.org. However, this process can also lead to the co-production of other yttrium radioisotopes, depending on the target material's isotopic composition and the incident particle energy. For instance, using natural strontium carbonate (natSrCO₃) as a target for proton irradiation can result in the co-production of the long-lived ⁸⁸Y (half-life 106.6 days), which can limit the medical application of the final product researchgate.net. The presence of even a small amount of ⁸⁶Sr or ⁸⁸Sr in an enriched ⁸⁷Sr target can contribute to the formation of other yttrium isotopes like ⁸⁶Y and additional ⁸⁸Y through (p,n) or other reactions researchgate.netresearchgate.net.

To enhance the yield of ⁸⁷Y and mitigate the production of unwanted yttrium isotopes, the isotopic enrichment of the target material is a primary strategy. Using highly enriched ⁸⁷Sr targets significantly reduces the potential for reactions with other strontium isotopes that would produce different yttrium radionuclides snmjournals.org. For example, a study using a 95.4% enriched ⁸⁷Sr carbonate target for the ⁸⁷Sr(p,n)⁸⁷Y reaction achieved a high yield of ⁸⁷Y activity snmjournals.org. Sufficient degradation of the cyclotron beam energy can also be employed to reduce the production of certain impurities like ⁸⁸Y snmjournals.org.

Radiochemical separation plays a vital role in obtaining high-purity ⁸⁷Y from the irradiated target material and other co-produced radionuclides. Various separation techniques have been investigated and applied, including precipitation, electrochemical separation, and ion exchange chromatography researchgate.net. Ion exchange chromatography, utilizing both cation and anion exchange resins, has been widely studied for separating yttrium from strontium and other impurities researchgate.net. For instance, a method involving an anion exchange resin (Dowex 1-X8 in chloride form) was used to separate Niobium-90 from a zirconium target, and this process also effectively removed this compound and Zirconium-89 impurities chemmethod.comchemmethod.com. Another approach for separating yttrium from strontium involves the use of cation exchange resins like Dowex 50W-X8 researchgate.net.

Contaminant mitigation strategies during separation focus on exploiting the chemical differences between yttrium, the target material (strontium or rubidium), and other potential impurities. For example, in the production of ⁸⁷Y from a rubidium chloride target irradiated with alpha particles, yttrium was absorbed on Dowex-1 in the carbonate form, allowing for the subsequent elution of its daughter, ⁸⁷mSr, with a dilute citric acid solution plu.mx. This highlights the use of specific resin forms and eluents to achieve selective separation.

Electrochemical separation methods have also been explored for achieving high purity of radioisotopes, including yttrium researchgate.netresearchgate.netnih.gov. These methods can offer advantages in terms of speed and potential for automation researchgate.net.

Detailed research findings illustrate the effectiveness of these strategies. For example, a chemical processing method for separating ⁸⁷Y, carrier-free, from a strontium target and container achieved an estimated yield of 95% snmjournals.org. In another study focusing on ⁸⁶Y production but relevant to yttrium separation in general, ion exchange techniques using Dowex 50W-X8 and Dowex 21K resins, as well as solvent extraction using HDEHP, were investigated for separating radioyttrium from irradiated strontium and rubidium targets researchgate.net. These studies reported achieving separated radioyttrium with high radionuclidic purity, with only minimal levels of inactive strontium or rubidium impurities researchgate.net.

The level of impurities like ⁸⁷mY, ⁸⁷gY, and ⁸⁸Y in the final ⁸⁷Y product depends on the production route and separation efficiency. Studies have estimated the levels of these isotopic impurities after separation, indicating the effectiveness of the chosen methods in reducing their presence researchgate.netresearchgate.net. For instance, in one case, the sum of ⁸⁷mY, ⁸⁷gY, and ⁸⁸Y impurities was found to be less than 2% researchgate.net.

The selection of the target material's chemical form and the dissolution process are also important for efficient separation. Strontium carbonate and oxide targets can be dissolved in diluted acids after irradiation, preparing them for subsequent separation steps like precipitation, electrochemical separation, or ion exchange chromatography researchgate.net.

Here is an example of data related to impurity levels after separation, based on research findings:

Table 1: Estimated Radionuclidic Impurities in Separated ⁸⁷Y (Illustrative data based on research findings)

Impurity Isotope	Estimated Level (at End of Bombardment)	Source Reaction (Example)
⁸⁷mY	< 2.5% researchgate.net	⁸⁷Sr(p,n)⁸⁷mY nih.gov
⁸⁸Y	< 0.33% researchgate.net	⁸⁷Sr(p,2n)⁸⁸Y or ⁸⁸Sr(p,p'n)⁸⁸Y researchgate.net
⁸⁶Y	Not typically produced directly from ⁸⁷Sr(p,n)	⁸⁶Sr(p,n)⁸⁶Y researchgate.net

Note: The data presented in this table are illustrative and based on specific experimental conditions reported in the cited research. Actual impurity levels can vary depending on target enrichment, irradiation parameters, and separation methods.

Further research continues to focus on optimizing production processes, improving yields, and exploring new separation techniques to achieve even higher purity levels for ⁸⁷Y, which is important for its potential applications chemmethod.com.

Radiochemistry and Complexation Science of Yttrium 87

Coordination Chemistry Principles for Yttrium-87

Yttrium, a rare earth element analog, primarily exists in the +3 oxidation state in aqueous solutions whiterose.ac.uk. The Y³⁺ ion exhibits coordination chemistry similar to the heavier lanthanides due to comparable ionic radii whiterose.ac.ukrsc.orgresearchgate.net. Its coordination properties are influenced more by the steric requirements of the ligands than by crystal-field effects whiterose.ac.uk. Y³⁺ has a preference for anionic ligands with donor atoms of relatively high electronegativity, such as oxygen and nitrogen whiterose.ac.uk.

The coordination number of Y³⁺ can vary, commonly reaching up to 9 within the inner coordination sphere whiterose.ac.ukacs.org. Yttrium forms labile ionic complexes, meaning that ligands can exchange relatively easily whiterose.ac.uk. For applications requiring the Y³⁺ ion to remain bound to a specific molecule, such as in radiopharmaceuticals, achieving high thermodynamic stability and kinetic inertness of the complex is paramount to prevent the release of the radioisotope in vivo whiterose.ac.ukrsc.org. This stability is typically achieved through the use of multidentate ligands that can chelate the metal ion effectively whiterose.ac.ukrsc.org.

Design and Synthesis of Macrocyclic and Acyclic Ligands for this compound Chelation

The design and synthesis of ligands for yttrium chelation focus on creating molecules that can form stable and kinetically inert complexes with the Y³⁺ ion. Polyaminocarboxylic acids are a common class of ligands employed for this purpose, including both acyclic and macrocyclic structures whiterose.ac.ukrsc.org.

Acyclic ligands, such as diethylenetriaminepentaacetic acid (DTPA), can form stable complexes with Y³⁺, exhibiting high thermodynamic stability rsc.org. However, macrocyclic ligands, such as 1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid (DOTA), generally offer superior thermodynamic stability and significantly higher kinetic inertness compared to their acyclic counterparts rsc.org. For instance, the logarithm of the formation constant (log K) for Y-DTPA is approximately 22.5, while for Y-DOTA, it is around 24.3 rsc.org. This enhanced stability of macrocyclic complexes is attributed to the macrocyclic effect and increased pre-organization of the ligand for metal binding nih.gov.

Research efforts are directed towards synthesizing novel ligands with improved complexation kinetics and stability. This includes developing new macrocyclic ligands, such as those based on the NOTA framework with pendent donor groups, and modified acyclic ligands nih.govacs.org. Bifunctional chelators, which incorporate a chelating moiety for the metal and a reactive group for conjugation to a biomolecule, are also synthesized acs.orgnih.govacs.org. The synthesis often involves multi-step procedures, including cyclization reactions for macrocycles and functionalization steps to introduce pendant arms or reactive groups acs.orgnih.gov.

Studies have compared the radiolabeling kinetics of different ligands with yttrium radioisotopes. For example, a study comparing NOTA-based ligands and DOTA found that the complexation kinetics with Y(III) varied depending on the ligand structure nih.govacs.org.

Radiochemical Stability and In Vitro Characterization of this compound Conjugates

The radiochemical stability of ⁸⁷Y conjugates is a critical factor for their successful application. It refers to the ability of the ⁸⁷Y ion to remain bound to the chelator within the conjugate over time, both in storage and in a biological environment. In vitro characterization is performed to assess this stability before in vivo studies.

A key aspect of in vitro characterization is evaluating the stability of ⁸⁷Y-labeled complexes in biological media, such as human serum nih.govnih.govacs.orgiaea.orgresearchgate.netacs.org. This is typically done by incubating the radiolabeled conjugate in serum at physiological temperature (37 °C) and monitoring the release of free ⁸⁷Y over a period, often several days or weeks nih.govnih.govacs.orgiaea.orgresearchgate.net. Techniques like radio-TLC or radio-HPLC are commonly used to separate the intact conjugate from any released free radioisotope plos.orgiaea.orgacs.org.

Radiochemical purity (RCP) and radiochemical yield (RCY) are important parameters measured during the radiolabeling process and subsequent characterization plos.orgiaea.orgacs.org. High RCP indicates that the majority of the radioactivity is associated with the desired conjugate, while high RCY signifies efficient incorporation of the radioisotope into the conjugate plos.orgiaea.org.

Studies have demonstrated varying degrees of in vitro stability for ⁸⁷Y complexes with different ligands. For instance, ⁸⁸Y-labeled complexes (⁸⁸Y is often used as a surrogate for ⁹⁰Y and ⁸⁷Y in stability studies due to its longer half-life) with certain ligands have shown excellent stability in human serum over extended periods, comparable to or exceeding that of the well-established DOTA complexes nih.govnih.govacs.org. Conversely, complexes with less stable chelators can exhibit significant release of ⁸⁸Y in serum acs.orgresearchgate.net. Acid-catalyzed dissociation is a known pathway for the degradation of macrocyclic complexes, and their stability under acidic conditions is also evaluated acs.org.

Mechanisms of Metal-Ligand Interaction for this compound

The interaction between the Y³⁺ ion and ligands is predominantly electrostatic in nature, characteristic of hard acid-hard base interactions nih.govresearchgate.net. Y³⁺, being a small, highly charged cation, acts as a hard Lewis acid, readily interacting with hard Lewis bases, such as the oxygen atoms of carboxylate groups and the nitrogen atoms of amines commonly found in chelating ligands whiterose.ac.uknih.gov.

The coordination environment around the Y³⁺ ion is determined by the nature and denticity of the ligand. With octadentate ligands like DOTA and DTPA, Y³⁺ typically adopts a coordination number of 9, with the eight donor atoms of the ligand coordinating to the metal ion, and often an additional water molecule occupying the ninth coordination site in aqueous solution rsc.orgacs.org.

Analytical Techniques and Instrumentation for Yttrium 87 Detection

Gamma Spectrometry for Quantitative Analysis of Yttrium-87

Gamma spectrometry is a fundamental technique for the quantitative analysis of gamma-emitting radioisotopes like 87Y. This method involves detecting and analyzing the energy and intensity of gamma rays emitted during radioactive decay. High-purity germanium (HPGe) detectors are commonly used in gamma spectrometry due to their excellent energy resolution, allowing for the clear identification of specific gamma rays emitted by 87Y and the differentiation from other isotopes chemmethod.comresearchgate.net.

The principle involves the interaction of gamma rays with the detector material, producing electron-hole pairs that are collected and converted into an electrical signal. The amplitude of this signal is proportional to the energy of the interacting gamma ray. By analyzing the resulting energy spectrum, characteristic peaks corresponding to the specific gamma-ray energies of 87Y can be identified. The area under these peaks is directly proportional to the activity of 87Y in the sample, enabling quantitative determination.

Research has utilized gamma spectrometry to measure the cross-sections of neutron-induced reactions on yttrium, specifically focusing on the production of 87Y and its isomeric state 87mY researchgate.netresearchgate.net. These studies involve irradiating yttrium targets with neutrons and subsequently measuring the gamma spectra of the activated samples at different times to determine the yields of the produced isotopes. The analysis of these spectra allows for the calculation of reaction cross-sections, which are vital parameters in nuclear physics and for applications like neutron field measurement using activation detectors researchgate.net.

Radiometric Methods for Activity Measurement of this compound

Radiometric methods encompass a range of techniques used to measure the activity of radioactive substances, including 87Y. These methods quantify the rate of radioactive decay, typically expressed in Becquerels (Bq) or Curies (Ci). For 87Y, which decays via electron capture and positron emission, techniques sensitive to these decay modes are employed.

While the search results primarily highlight gamma spectrometry for quantitative analysis, which is a type of radiometric method, other radiometric techniques could also be applicable. These might include methods that detect the X-rays following electron capture or the annihilation photons produced from positron emission. However, gamma spectrometry is particularly well-suited for 87Y due to its prominent gamma emissions.

The activity measurement of 87Y is essential for various applications, such as tracing the biodistribution of 90Y-labeled compounds in medical imaging studies nih.gov. By using 87Y as a tracer, researchers can monitor the in vivo behavior of chemically similar 90Y, which is used in radioimmunotherapy but does not emit photons suitable for direct imaging nih.gov.

Development of Advanced Detection Systems for this compound Emissions

The development of advanced detection systems aims to improve the sensitivity, spatial resolution, and speed of detecting radioactive emissions from isotopes like 87Y. While conventional gamma cameras and SPECT systems are used for imaging radioactive distributions, there is ongoing research into more advanced technologies.

One area of development is in improving the capabilities of gamma camera technology to image at higher energies, which is relevant for detecting the gamma rays emitted by 87Y (485 keV) nih.gov. This is particularly important for using 87Y as a tracer for 90Y, as it allows for in vivo imaging of the tracer distribution nih.gov.

Although not specifically focused on 87Y, research into advanced detector systems for related applications provides insight into potential future developments. For instance, studies on direct electron detectors for electron microscopy, while a different application, highlight advancements in detector speed and data acquisition (e.g., 87 kHz direct electron detector) oup.com. Similarly, the development of highly sensitive magnetometers based on yttrium-iron garnet thin films for magnetoencephalography (MEG) demonstrates the use of yttrium-containing materials in advanced detection technologies, although this is for magnetic fields rather than radioactive emissions mdpi.com.

The use of 87Y as an imaging tracer for 90Y has prompted theoretical analysis of its feasibility with advanced gamma camera technology nih.gov. This suggests that ongoing advancements in nuclear imaging detectors are relevant for enhancing the detection capabilities for 87Y and its applications.

Research Applications of Yttrium 87 in Non Clinical Scientific Domains

Tracer Studies in Environmental Sciences and Geochemistry

Isotopes, including those of yttrium, are utilized as tracers to understand environmental processes, such as the movement and fate of elements in various systems. researchgate.netiaea.orgimprint-analytics.at The similar chemical behavior of yttrium across the rare earth elements (REY) allows for its use in fingerprinting natural processes and interactions within the Earth's systems. researchgate.net

Assessment of Element Transport and Fate

Yttrium, along with other rare earth elements, serves as a tracer for investigating the transport and fate of elements in environments like groundwater and estuaries. mdpi.comresearchgate.net Studies have used REY patterns to understand water-waste interactions, observing enrichments and depletions of certain elements relative to typical crustal compositions in groundwater near waste sites. researchgate.net The distribution of REY can change with depth, indicating increased interaction with different geological formations. researchgate.net In estuarine systems, the biogeochemical behavior of REE is influenced by complex hydrodynamics and sediment transport, and they are used to trace the history of sedimentation and indicate sediment provenance. mdpi.com

Environmental Monitoring and Isotope Fingerprinting

Isotope fingerprinting, which involves determining and interpreting the stable isotope ratios of elements, is a technique used in environmental monitoring and forensics. imprint-analytics.atthermofisher.com While much of the focus in environmental isotope fingerprinting is on stable isotopes of lighter elements or other heavy elements like strontium and neodymium, the principle of using characteristic isotopic ratios to identify sources and track the behavior of substances in the environment is relevant to the application of yttrium isotopes as well. iaea.orgimprint-analytics.atthermofisher.commdpi.com The use of rare earth elements, including yttrium, as environmental monitors and the value of their patterns as tracers are expected to increase with further research. researchgate.net

Applications in Materials Science and Engineering Research

Yttrium-87 and yttrium-based materials are explored in materials science and engineering research, contributing to the characterization and development of novel materials. arcjournals.orgrsc.org

This compound as a Probe in Material Characterization

While the search results primarily discuss the use of yttrium in materials like superconductors and glasses, and the characterization of yttrium-based materials using techniques like XRD, SEM, and EDS, the specific use of this compound as a direct probe for material characterization is not explicitly detailed. arcjournals.orgethw.orgresearchgate.netdtic.milresearchgate.netmdpi.comuobaghdad.edu.iq However, radioactive isotopes can be used as tracers to study diffusion, reaction mechanisms, and material transformations at a fundamental level. Given ⁸⁷Y's radioactive decay and detectability, it could theoretically be employed in such studies, although specific examples in the provided search results are lacking.

Studies of Yttrium-Based Nanomaterials

Yttrium oxide (Y₂O₃) nanoparticles have garnered significant attention in materials science due to their unique properties, including high dielectric constant and thermal stability. mdpi.comscience.gov Research in this area includes the synthesis and characterization of Y₂O₃ nanoparticles using various methods such as sol-gel, hydrothermal, and precipitation. uobaghdad.edu.iqmdpi.com These studies often involve characterizing the structural, morphological, electrical, and optical properties of the nanoparticles. researchgate.netuobaghdad.edu.iq Yttrium-based nanomaterials are being investigated for diverse technical applications, including potential uses in solar energy processes, lithium-ion batteries, and as components in rare-earth-doped lasers. mdpi.com

Preclinical and Fundamental Biological Research Models Utilizing this compound

Yttrium isotopes, including ⁸⁷Y, are explored in preclinical and fundamental biological research, particularly in the context of developing radiopharmaceuticals and understanding biological processes at a tracer level. researchgate.netcnl.canih.gov While ⁹⁰Y is widely used in radioimmunotherapy, ⁸⁷Y has been investigated as a potential imaging tracer for ⁹⁰Y due to its photon emissions, which allow for imaging using techniques like SPECT. researchgate.netnih.gov This is particularly relevant because ⁹⁰Y is a pure beta-emitter and does not emit photons suitable for direct imaging. nih.govnih.gov Preclinical imaging using small-animal models is a crucial aspect of modern biosciences, bridging molecular discoveries with potential clinical applications. The use of isotopes in these models allows for real-time, quantitative, and non-invasive monitoring of biological processes. Studies have explored the production of ⁸⁷Y for potential use as a radiopharmaceutical and tracer in biological investigations. researchgate.net The biodistribution of ⁸⁷Y-labeled compounds has been studied in preclinical models, such as mice, to assess their potential as tracers for ⁹⁰Y. researchgate.netnih.gov

Challenges and Future Perspectives in Yttrium 87 Research

Advancements in Automated Production and Separation Technologies for Yttrium-87

The efficient and reliable production of ⁸⁷Y in sufficient quantities and high purity remains a key challenge. Current production methods often involve cyclotron irradiation of strontium or rubidium targets. rsc.orgresearchgate.net For example, ⁸⁷Y can be produced via alpha-particle irradiation of natural RbCl. researchgate.net Another route involves proton irradiation of zirconium targets, which can also yield ⁸⁷Y as a co-product alongside other radioisotopes like Zirconium-89 (⁸⁹Zr) and Niobium-90 (⁹⁰Nb). chemmethod.comchemmethod.com

A significant challenge in ⁸⁷Y production is the need for effective separation from target materials and other radioisotopic impurities. rsc.orgresearchgate.netchemmethod.com Traditional separation techniques, such as ion-exchange chromatography and solvent extraction, are employed. rsc.orgresearchgate.netresearchgate.net While these methods can be effective, achieving high radionuclidic and chemical purity, especially in no-carrier-added production, requires meticulous optimization and can be complex. researchgate.netchemmethod.com The presence of impurities, both isotopic and non-isotopic, is a primary source of error in the separation process. chemmethod.com

Future perspectives in this area focus on developing more automated and efficient production and separation technologies. Research is ongoing to optimize cyclotron-based production routes and improve separation yields and purity. rsc.orgresearchgate.net Advancements in separation techniques, including improved ion-exchange resins and potentially electrochemical methods or membrane technologies, could lead to higher yields and reduced impurities, facilitating the wider availability of ⁸⁷Y for research and potential clinical applications. rsc.orgresearchgate.netresearchgate.netmdpi.com The integration of automated synthesis modules could streamline the production and separation process, enhancing reproducibility and reducing manual handling and potential radiation exposure.

Innovation in this compound Radiochemistry for Enhanced Conjugation

The application of ⁸⁷Y in molecular imaging and research relies heavily on its successful conjugation to targeting vectors, such as peptides, antibodies, or nanoparticles. This requires robust and efficient radiolabeling strategies. Yttrium, like other rare earth elements, typically exists in the +3 oxidation state and forms labile ionic complexes. whiterose.ac.uk Its coordination chemistry allows for a wide range of complexes, but the stability and kinetic inertness of these complexes are crucial for in vivo applications to prevent the release of the radionuclide and subsequent non-target accumulation. whiterose.ac.ukunits.it

A major challenge in ⁸⁷Y radiochemistry is the development of chelating agents that can rapidly and stably complex the metal ion under mild conditions, particularly when conjugating to sensitive biomolecules. While macrocyclic chelators like DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetic acid) are known for forming highly stable complexes with yttrium isotopes like ⁹⁰Y and natural Y(III), the complexation often requires elevated temperatures, which can be detrimental to biomolecule integrity. thno.orgacs.org

Innovation in ⁸⁷Y radiochemistry is focused on designing new bifunctional chelators with enhanced complexation kinetics and improved in vivo stability. thno.orgacs.org Research is exploring asymmetric macrocyclic ligands and other novel chelator designs that can achieve fast and efficient radiolabeling at lower temperatures. acs.org The development of site-selective conjugation methods is also crucial to ensure that the radiolabeling does not compromise the biological activity or targeting specificity of the vector molecule. thno.orgmdpi.com Future efforts will likely involve high-throughput screening of new chelator libraries and the application of click chemistry and other bioorthogonal reactions for efficient and specific radiolabeling. thno.org

Expansion of Non-Clinical Research Applications for this compound

⁸⁷Y's decay characteristics make it a valuable tool for non-clinical research, particularly as a surrogate or tracer for ⁹⁰Y in preclinical studies. rsc.orgresearchgate.net Its SPECT imaging capabilities allow for the investigation of the biodistribution, pharmacokinetics, and dosimetry of ⁹⁰Y-labeled radiopharmaceuticals in animal models without the need for the therapeutic isotope itself in initial studies. rsc.orgresearchgate.net This is crucial for optimizing targeting strategies and predicting therapeutic efficacy and potential toxicity.

Challenges in expanding non-clinical applications include the limited availability of ⁸⁷Y and the need for standardized protocols for its use in various research settings. While ⁸⁶Y is also used as a PET tracer for similar purposes, ⁸⁷Y offers an alternative with different decay properties that may be advantageous in certain SPECT imaging scenarios. rsc.orgresearchgate.net

Future perspectives involve the broader adoption of ⁸⁷Y in preclinical research for a wider range of targeted radiopharmaceuticals. This includes evaluating new targeting vectors for various diseases, not limited to cancer. The use of ⁸⁷Y in combination with advanced imaging techniques, such as multimodality imaging (e.g., SPECT/CT or SPECT/MRI), can provide more comprehensive data on radiopharmaceutical behavior in vivo. snmjournals.org Furthermore, ⁸⁷Y could be utilized in the development and validation of pharmacokinetic and dosimetry models, contributing to more accurate predictions for human studies. The exploration of ⁸⁷Y in non-traditional applications, such as tracking of cell therapies or evaluating the efficacy of drug delivery systems, also represents a potential area of expansion.

Integration of this compound Research into Multidisciplinary Scientific Endeavors

Advancing the research and application of ⁸⁷Y requires a highly collaborative and multidisciplinary approach. The challenges in production, separation, radiochemistry, and application necessitate expertise from various scientific fields, including nuclear physics, radiochemistry, pharmaceutical sciences, molecular biology, imaging physics, and veterinary science (for preclinical studies).

A key challenge is fostering effective communication and collaboration among these diverse disciplines. Researchers in one field may not be fully aware of the capabilities or limitations in another, hindering the translation of discoveries from basic science to potential applications.

Future perspectives emphasize the importance of integrating ⁸⁷Y research into multidisciplinary scientific endeavors. This involves establishing collaborative research consortia and networks that bring together experts from different fields to address specific challenges. amegroups.orgnih.gov Joint research projects focusing on the entire pipeline, from isotope production to preclinical evaluation, can accelerate progress. The development of standardized methods and shared resources, such as radiochemistry protocols and animal models, can also facilitate collaboration and data comparison across different research groups. iaea.org Educational initiatives that provide cross-disciplinary training are crucial for developing the next generation of researchers capable of working at the intersection of these fields. snmjournals.org The integration of ⁸⁷Y research into broader initiatives in nuclear medicine, molecular imaging, and theranostics will be essential for translating research findings into clinical benefits. snmjournals.orgnih.gov

Q & A

Q. What are the established methods for producing Yttrium-87 in laboratory settings?

this compound is typically produced via neutron irradiation of stable Yttrium-86 in nuclear reactors or particle accelerators. Post-irradiation, chemical separation techniques (e.g., ion-exchange chromatography) are used to isolate this compound from other isotopes and impurities. Critical parameters include irradiation time, neutron flux density, and purity of the target material. Characterization via gamma spectroscopy and mass spectrometry is essential to confirm isotopic identity and purity .

Q. How can researchers characterize the purity and stability of this compound samples?

Key techniques include:

• Gamma spectroscopy : To identify decay signatures (e.g., 388 keV gamma emission) and quantify radionuclidic purity.
• Half-life measurement : this compound has a half-life of ~3.35 days; deviations may indicate contamination.
• HPLC/MS : For chemical purity assessment, ensuring no residual solvents or byproducts from synthesis. Detailed protocols should follow journal guidelines for reproducibility, such as those outlined in the Beilstein Journal of Organic Chemistry .

Q. What are the primary applications of this compound in preclinical research?

this compound is used in generators to produce Strontium-87m (a short-lived isotope for bone imaging). Its applications include:

• Bone metabolism studies : Tracking Sr-87m uptake in osteoblastic activity.
• Radiotracer development : Optimizing elution efficiency and column stability in generator systems .

Advanced Research Questions

Q. How should researchers address contradictory data in decay chain measurements of this compound?

Contradictions may arise from:

• Calibration errors : Ensure detectors are calibrated with reference standards (e.g., Cs-137).
• Sample heterogeneity : Use homogenization protocols and repeat measurements across multiple batches.
• Interfering isotopes : Employ selective shielding or spectral deconvolution software. A systematic approach to data validation, as described in qualitative research frameworks, is critical .

Q. What experimental design considerations are crucial for optimizing this compound/Strontium-87m generators?

Key factors include:

• Column material : Alumina or zirconium-based substrates affect Sr-87m elution efficiency.
• pH control : Optimal eluent pH (e.g., 5–6) maximizes yield while minimizing Yttrium leakage.
• Quality control : Regular testing for breakthrough (this compound contamination in eluate) via gamma spectroscopy. Document methodologies comprehensively, as required for reproducibility in high-impact journals .

Q. How can researchers mitigate ethical and safety challenges in this compound-based biomedical studies?

• Radiation safety : Follow ALARA (As Low As Reasonably Achievable) principles and institutional guidelines for handling radioactive materials.
• Animal/human studies : Obtain ethics committee approval and validate dosimetry models to minimize exposure.
• Waste management : Use decay-in-storage protocols for short-lived isotopes. Reference regulatory frameworks like EU chemical data platforms for compliance .

Data Analysis and Reproducibility

Q. What statistical methods are recommended for analyzing this compound decay data?

• Non-linear regression : Fit decay curves to exponential models (e.g., 𝑁(𝑡) = 𝑁₀𝑒^(−𝜆𝑡)).
• Error propagation : Account for uncertainties in half-life calculations using tools like Monte Carlo simulations.
• Comparative studies : Use ANOVA to assess batch-to-batch variability in isotope production. Consult statisticians early in experimental design, as emphasized in ERC data management plans .

Q. How should researchers document this compound experiments to ensure reproducibility?

• Detailed protocols : Include irradiation parameters, separation steps, and instrumentation settings.
• Raw data archiving : Submit spectra, chromatograms, and calibration curves as supplementary materials.
• Metadata standards : Adopt FAIR (Findable, Accessible, Interoperable, Reusable) principles for datasets. Follow guidelines from Reviews in Analytical Chemistry for structuring methodological sections .

Tables for Key Parameters

Characterization Technique	Key Parameters	Purpose
Gamma Spectroscopy	Energy resolution (keV), peak area	Radionuclidic purity validation
Ion-Chromatography	Retention time, column efficiency	Separation of Y-87 from contaminants
Mass Spectrometry	m/z ratio, isotopic pattern	Chemical identity confirmation

Generator Optimization Factor	Optimal Range	Impact on Yield
Eluent pH	5.0–6.0	Maximizes Sr-87m elution
Column Temperature	20–25°C	Prevents substrate degradation
Flow Rate	1–2 mL/min	Balances efficiency and speed